Cas no 645405-30-7 (ACETAMIDE, N-(CYCLOHEXYLMETHYL)-2-HYDROXY-)
ACETAMIDE, N-(CYCLOHEXYLMETHYL)-2-HYDROXY- Chemical and Physical Properties
Names and Identifiers
-
- ACETAMIDE, N-(CYCLOHEXYLMETHYL)-2-HYDROXY-
- N-(CYCLOHEXYLMETHYL)-2-HYDROXYACETAMIDE
- AKOS000126026
- SCHEMBL17787740
- Z228585460
- EN300-5269768
- 645405-30-7
- CS-0250905
- G47235
- VAB40530
-
- Inchi: 1S/C9H17NO2/c11-7-9(12)10-6-8-4-2-1-3-5-8/h8,11H,1-7H2,(H,10,12)
- InChI Key: ZMKHUUUHMBYWQY-UHFFFAOYSA-N
- SMILES: O=C(CO)NCC1CCCCC1
Computed Properties
- Exact Mass: 171.125928785Da
- Monoisotopic Mass: 171.125928785Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 49.3Ų
ACETAMIDE, N-(CYCLOHEXYLMETHYL)-2-HYDROXY- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-5269768-0.05g |
N-(cyclohexylmethyl)-2-hydroxyacetamide |
645405-30-7 | 95.0% | 0.05g |
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| Enamine | EN300-5269768-0.1g |
N-(cyclohexylmethyl)-2-hydroxyacetamide |
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| Enamine | EN300-5269768-0.25g |
N-(cyclohexylmethyl)-2-hydroxyacetamide |
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$200.0 | 2025-02-20 | |
| Enamine | EN300-5269768-0.5g |
N-(cyclohexylmethyl)-2-hydroxyacetamide |
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$374.0 | 2025-02-20 | |
| Enamine | EN300-5269768-1.0g |
N-(cyclohexylmethyl)-2-hydroxyacetamide |
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$499.0 | 2025-02-20 | |
| Enamine | EN300-5269768-2.5g |
N-(cyclohexylmethyl)-2-hydroxyacetamide |
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| Enamine | EN300-5269768-5.0g |
N-(cyclohexylmethyl)-2-hydroxyacetamide |
645405-30-7 | 95.0% | 5.0g |
$1448.0 | 2025-02-20 | |
| Enamine | EN300-5269768-10.0g |
N-(cyclohexylmethyl)-2-hydroxyacetamide |
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| 1PlusChem | 1P01DX15-50mg |
N-(cyclohexylmethyl)-2-hydroxyacetamide |
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$173.00 | 2024-04-22 | |
| 1PlusChem | 1P01DX15-100mg |
N-(cyclohexylmethyl)-2-hydroxyacetamide |
645405-30-7 | 95% | 100mg |
$228.00 | 2024-04-22 |
ACETAMIDE, N-(CYCLOHEXYLMETHYL)-2-HYDROXY- Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on ACETAMIDE, N-(CYCLOHEXYLMETHYL)-2-HYDROXY-
ACETAMIDE, N-(CYCLOHEXYLMETHYL)-2-HYDROXY- (CAS No. 645405-30-7): A Comprehensive Overview
ACETAMIDE, N-(CYCLOHEXYLMETHYL)-2-HYDROXY- (CAS No. 645405-30-7) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique molecular structure, has been studied for its potential applications in various therapeutic areas. The N-(CYCLOHEXYLMETHYL)-2-HYDROXY- moiety plays a crucial role in determining its chemical properties and biological activity, making it a subject of intense interest among researchers.
The CAS No. 645405-30-7 provides a unique identifier for this compound, ensuring accurate classification and reference in scientific literature. This numbering system is essential for distinguishing it from other compounds with similar chemical properties. The compound's structure consists of an acetamide backbone substituted with a cyclohexylmethyl group and a hydroxyl group at the 2-position. This arrangement contributes to its distinct physicochemical properties, including solubility, stability, and reactivity.
In recent years, the pharmaceutical industry has seen a surge in the development of novel compounds derived from acetamide derivatives. These compounds are valued for their versatility and potential therapeutic benefits. The N-(CYCLOHEXYLMETHYL)-2-HYDROXY- group in ACETAMIDE, N-(CYCLOHEXYLMETHYL)-2-HYDROXY- is particularly noteworthy, as it influences the compound's interactions with biological targets. This feature has led to its exploration in the design of drugs targeting neurological disorders, inflammation, and other chronic conditions.
One of the most promising areas of research involving ACETAMIDE, N-(CYCLOHEXYLMETHYL)-2-HYDROXY- is its potential application in the treatment of neurological disorders. Studies have suggested that the compound may modulate neurotransmitter activity by interacting with specific receptors and enzymes in the brain. The N-(CYCLOHEXYLMETHYL)- group's ability to penetrate the blood-brain barrier makes it an attractive candidate for developing central nervous system (CNS) drugs. Furthermore, the presence of the 2-HYDROXY- group enhances its binding affinity to certain biological targets, potentially leading to more effective therapeutic outcomes.
Another significant area of interest is the compound's role in anti-inflammatory therapies. Chronic inflammation is a hallmark of many diseases, including arthritis, cardiovascular disorders, and autoimmune conditions. Research indicates that ACETAMIDE, N-(CYCLOHEXYLMETHYL)-2-HYDROXY- may exert anti-inflammatory effects by inhibiting key inflammatory pathways. The N-(CYCLOHEXYLMETHYL)- moiety has been shown to interfere with the production of pro-inflammatory cytokines, while the 2-HYDROXY- group contributes to its stability and bioavailability.
The synthesis of ACETAMIDE, N-(CYCLOHEXYLMETHYL)-2-HYDROXY- involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. Researchers have explored various synthetic routes, including nucleophilic substitution reactions and condensation processes, to achieve high yields of this compound.
In terms of pharmacokinetics, ACETAMIDE, N-(CYCLOHEXYLMETHYL)-2-HYDROXY- exhibits favorable properties that make it suitable for drug development. Its moderate solubility in water and lipids allows for efficient absorption and distribution throughout the body. Additionally, its stability under physiological conditions ensures prolonged activity at target sites. These characteristics have made it a valuable intermediate in the synthesis of more complex drug molecules.
Recent advancements in computational chemistry have further enhanced the understanding of ACETAMIDE, N-(CYCLOHEXYLMETHYL)-2-HYDROXY-'s interactions with biological targets. Molecular modeling techniques have been used to predict binding affinities and identify potential drug candidates based on structural similarity. These computational approaches have accelerated the drug discovery process by allowing researchers to screen large libraries of compounds efficiently.
The future prospects of ACETAMIDE, N-(CYCLOHEXYLMETHYL)-2-HYDROXY- are promising, with ongoing research exploring its potential applications in various therapeutic areas. Clinical trials are being conducted to evaluate its efficacy and safety in treating neurological disorders and chronic inflammatory conditions. The insights gained from these studies will provide valuable data for optimizing dosages and formulations for clinical use.
In conclusion, ACETAMIDE, N-(CYCLOHEXYLMETHYL)-2-HYDROXY- (CAS No. 645405-30-7) is a versatile chemical compound with significant potential in pharmaceutical research and development. Its unique structure and biological activity make it a valuable candidate for treating neurological disorders and chronic inflammatory conditions. Ongoing research continues to uncover new applications for this compound, highlighting its importance in advancing therapeutic strategies.
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